Cas no 1807276-55-6 (4-Chloro-5-methyl-2-nitropyridine)

4-Chloro-5-methyl-2-nitropyridine is a nitropyridine derivative with a chloro and methyl substitution at the 4 and 5 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro and chloro functional groups enhance reactivity, facilitating nucleophilic substitution and further functionalization. The methyl group contributes to steric and electronic modulation, influencing selectivity in synthetic pathways. The compound's stability under standard conditions ensures reliable handling and storage. Its well-defined structure and reactivity make it valuable for constructing complex heterocyclic frameworks in medicinal chemistry and material science applications.

4-Chloro-5-methyl-2-nitropyridine structure

1807276-55-6 structure

Product Name:4-Chloro-5-methyl-2-nitropyridine

CAS No:1807276-55-6

MF:C₆H₅ClN₂O₂

MW:172.569100141525

CID:4902823

Update Time:2025-05-27

4-Chloro-5-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-methyl-2-nitropyridine
- Inchi： 1S/C6H5ClN2O2/c1-4-3-8-6(9(10)11)2-5(4)7/h2-3H,1H3
- InChI Key： PXAZSFDNHPTQTN-UHFFFAOYSA-N
- SMILES： ClC1=CC([N+](=O)[O-])=NC=C1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 159
XLogP3: 2
Topological Polar Surface Area: 58.7

4-Chloro-5-methyl-2-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010095-250mg	4-Chloro-5-methyl-2-nitropyridine	1807276-55-6	95%	250mg	$1,029.00	2022-03-31
Alichem	A029010095-1g	4-Chloro-5-methyl-2-nitropyridine	1807276-55-6	95%	1g	$2,750.25	2022-03-31

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Additional information on 4-Chloro-5-methyl-2-nitropyridine

Recent Advances in the Study of 4-Chloro-5-methyl-2-nitropyridine (CAS: 1807276-55-6) in Chemical Biology and Pharmaceutical Research

4-Chloro-5-methyl-2-nitropyridine (CAS: 1807276-55-6) is a nitropyridine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and organic synthesis. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-Chloro-5-methyl-2-nitropyridine as a precursor in the synthesis of kinase inhibitors. The research team demonstrated that modifications at the nitropyridine core could enhance binding affinity to specific kinase targets, offering a promising avenue for the development of next-generation anticancer drugs. The study also reported improved pharmacokinetic properties of derivatives synthesized from this compound, suggesting its potential for clinical translation.

In the realm of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) highlighted the compound's utility in designing novel antibacterial agents. The study revealed that 4-Chloro-5-methyl-2-nitropyridine derivatives exhibited potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through a unique mechanism of action.

From a chemical synthesis perspective, advances in green chemistry approaches have been applied to the production of 4-Chloro-5-methyl-2-nitropyridine. A 2024 Organic Process Research & Development paper described an innovative catalytic system that significantly improved the yield and purity of this compound while reducing environmental impact. This development is particularly relevant for scaling up production to meet the growing demand in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and inflammation. Preliminary results from cell-based assays suggest that certain derivatives may modulate neuroinflammatory pathways, opening new possibilities for treating conditions like Alzheimer's disease. However, these findings require further validation through in vivo studies.

The safety profile and toxicological aspects of 4-Chloro-5-methyl-2-nitropyridine have also been investigated in recent preclinical studies. While the compound itself shows moderate toxicity at higher concentrations, structural optimization has led to derivatives with improved safety indices. These findings underscore the importance of careful molecular design when developing pharmaceutical applications for this chemical scaffold.

In conclusion, 4-Chloro-5-methyl-2-nitropyridine (CAS: 1807276-55-6) continues to be a valuable building block in medicinal chemistry, with expanding applications across multiple therapeutic areas. The latest research demonstrates its versatility as a synthetic intermediate and its potential for developing novel bioactive molecules. Future studies should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail to fully realize its therapeutic potential.